2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetic acid
Description
This compound belongs to the class of organic compounds known as benzothiadiazines . Benzothiadiazines are aromatic heterocyclic compounds containing a benzene fused to a thiadiazine ring . The thiadiazine ring is a six-membered aromatic heterocycle made up of two nitrogen atoms, one sulfur atom, and three carbon atoms .
Synthesis Analysis
A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Molecular Structure Analysis
The molecular structure of this compound is characterized by a benzothiadiazine ring, which is a six-membered aromatic heterocycle made up of two nitrogen atoms, one sulfur atom, and three carbon atoms .Chemical Reactions Analysis
The chemical reactions involving this compound are typically characterized by the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetic acid involves the condensation of 2-aminobenzenesulfonamide with ethyl acetoacetate followed by cyclization and oxidation steps.", "Starting Materials": [ "2-aminobenzenesulfonamide", "ethyl acetoacetate", "sodium ethoxide", "sulfuric acid", "sodium nitrite", "sodium nitrate", "sodium hydroxide", "hydrogen peroxide", "acetic acid" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzenesulfonamide in ethanol and add sodium ethoxide. Heat the mixture to reflux for 2 hours.", "Step 2: Add ethyl acetoacetate to the reaction mixture and continue heating for an additional 2 hours.", "Step 3: Cool the reaction mixture and add sulfuric acid to acidify the solution. Extract the product with ethyl acetate.", "Step 4: Dissolve the product in acetic acid and add sodium nitrite. Cool the mixture to 0°C and add a solution of sodium nitrate. Stir the mixture for 30 minutes.", "Step 5: Add sodium hydroxide to the reaction mixture to adjust the pH to 8-9. Extract the product with ethyl acetate.", "Step 6: Dry the organic layer with sodium sulfate and evaporate the solvent. Dissolve the residue in acetic acid and add hydrogen peroxide. Heat the mixture to reflux for 2 hours.", "Step 7: Cool the reaction mixture and extract the product with ethyl acetate. Dry the organic layer with sodium sulfate and evaporate the solvent to obtain the final product, 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetic acid." ] } | |
CAS RN |
2413867-90-8 |
Molecular Formula |
C14H12N2O4S |
Molecular Weight |
304.3 |
Purity |
95 |
Origin of Product |
United States |
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